Cas no 89705-58-8 (Benz[f]isoquinoline, 3-oxide)

• Product Name: Benz[f]isoquinoline, 3-oxide
• CAS No: 89705-58-8
• MF: C₁₃H₉NO
• MW: 195.216663122177
• CID: 591939
• PubChem ID: 71325717
• Update Time: 2025-04-19

Benz[f]isoquinoline, 3-oxide Chemical and Physical Properties

Names and Identifiers

• Benz[f]isoquinoline, 3-oxide
• 3-oxidobenzo[f]isoquinolin-3-ium
• 89705-58-8
• DTXSID70755010
• 3-Oxo-3lambda~5~-benzo[f]isoquinoline

• Inchi： 1S/C13H9NO/c15-14-8-7-13-11(9-14)6-5-10-3-1-2-4-12(10)13/h1-9H
• InChI Key： AHKMCCVJOSCOIV-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC2=C(C=1)C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 195.068413911g/mol
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.5Ų